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Compound of Interest

Compound Name:
(S)-(-)-alpha-Methylbenzyl

isocyanide

CAS No.: 21872-32-2

Cat. No.: B1589664

Get Quote

Executive Summary
(S)-(-)-alpha-Methylbenzyl isocyanide (CAS: 21872-32-2) is a high-value chiral reagent

primarily employed in isocyanide-based multicomponent reactions (IMCRs) such as the Ugi

and Passerini reactions. Unlike its achiral analogues, its utility lies in its ability to induce

diastereoselectivity in peptide mimetic synthesis.

Critical Distinction: Researchers frequently confuse this compound with (S)-(-)-alpha-

Methylbenzyl isocyanate (CAS: 14649-03-7). These are distinct chemical entities with opposing

reactivities.[1]

Isocyanide (R-N≡C): Stable in base, hydrolyzes in acid, extremely foul odor.

Isocyanate (R-N=C=O): Reacts with nucleophiles (amines/alcohols), hydrolyzes to amines +

CO2.
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The following data represents the standard profile for high-purity (S)-(-)-alpha-Methylbenzyl
isocyanide.

Property Specification Notes

CAS Number 21872-32-2
Distinct from isocyanate

(14649-03-7)

Molecular Formula C₉H₉N MW: 131.18 g/mol

Appearance Colorless to light yellow liquid
Darkening indicates

polymerization/oxidation

Density 0.97 g/mL at 25 °C Less dense than water

Boiling Point ~220 °C (lit.)[2][3][4]

Often distilled at reduced

pressure (e.g., 90°C @ 10

mmHg)

Refractive Index 1.506

Optical Rotation -33° to -37° (neat) Critical purity indicator

Odor Threshold < 5 ppb
Extreme stench; detectable at

minute concentrations

Stability Mechanisms & Degradation Pathways
The stability of (S)-(-)-alpha-Methylbenzyl isocyanide is governed by three primary vectors:

hydrolytic cleavage, thermal isomerization, and metal-catalyzed polymerization.

Hydrolytic Stability (Acid Sensitivity)
Isocyanides possess a unique "divalent" carbon character (

).

Acidic Conditions: The terminal carbon is highly nucleophilic but becomes electrophilic upon

protonation. In the presence of aqueous acid, it rapidly hydrolyzes to the corresponding

formamide.
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Mechanism:[5][6][7][8][9] Protonation of Carbon

Water attack

Tautomerization

Formamide.

Basic Conditions: The isocyanide group is remarkably stable to base (unlike isocyanates),

allowing its use in basic aqueous workups.[10]

Thermal Isomerization
At elevated temperatures (>180°C), isocyanides undergo a unimolecular rearrangement to the

thermodynamically more stable nitrile (R-CN). While (S)-alpha-methylbenzyl isocyanide has a

high boiling point, prolonged heating can lead to racemization or conversion to the nitrile.

Degradation Pathway Diagram
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Caption: Primary degradation vectors for alpha-methylbenzyl isocyanide involving hydrolysis,

isomerization, and polymerization.

Storage & Handling Protocols
Due to its potent odor and specific instability, strict adherence to the following protocol is

required.
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Storage Conditions
Temperature:2°C to 8°C (Refrigerated). Low temperature inhibits both thermal isomerization

and slow polymerization.

Atmosphere: Store under Inert Gas (Argon or Nitrogen). While not pyrophoric, excluding

moisture prevents slow hydrolysis over months.

Container: Glass bottles with Teflon-lined caps. Do not use rubber septa for long-term

storage, as the isocyanide can diffuse through or degrade rubber, releasing odor.

Secondary Containment: The bottle must be sealed inside a secondary unbreakable

container (e.g., a plastic jar with activated carbon or vermiculite) to contain odors in case of

leakage.

Odor Control & Decontamination
The odor of isocyanides is notorious and can cause "olfactory fatigue" (inability to smell it after

exposure) while still being toxic.

Handling:ALWAYS in a functioning fume hood.

Spill Neutralization: Do not wipe with water. Treat spills immediately with dilute acidic

methanol (to hydrolyze to formamide) or sodium hypochlorite (bleach) (to oxidize to

isocyanate/carbamate).

Recommended: 10% Bleach solution is the most effective oxidizer for odor destruction.

Experimental Application: The Ugi Reaction
The primary application of this reagent is the Ugi 4-Component Reaction (U-4CR) to synthesize

chiral peptoids.

Standard Workflow
Imine Formation: Pre-condense the aldehyde (1.0 eq) and amine (1.0 eq) in Methanol

(MeOH) for 30 minutes. Adding a drying agent (Na₂SO₄) helps drive this equilibrium.
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Acid Addition: Add the carboxylic acid (1.0 eq).

Isocyanide Addition: Add (S)-(-)-alpha-Methylbenzyl isocyanide (1.0 eq) last.

Note: The reaction is often exothermic.[11] Cool to 0°C if using reactive aldehydes.

Reaction Time: Stir at room temperature for 12–24 hours.

Workup: Evaporate solvent. The product often precipitates or can be purified via silica gel

chromatography.

Ugi Reaction Mechanism Diagram
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Caption: Step-wise mechanism of the Ugi reaction, highlighting the critical isocyanide insertion

step.

Quality Control & Validation
Before use in critical syntheses, verify the integrity of the reagent.

IR Spectroscopy: Look for the characteristic, sharp isocyanide stretch at 2140 cm⁻¹.
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Warning: A broad peak at 3300 cm⁻¹ (N-H) or 1680 cm⁻¹ (C=O) indicates hydrolysis to

formamide.

Warning: A peak at 2250 cm⁻¹ indicates isomerization to nitrile.

Optical Rotation: Check

.[4] A significant drop from -33° suggests racemization or dilution by impurities.

GC-MS: The isocyanide should elute as a sharp peak. Broadening or tailing may indicate

thermal degradation in the injector port (use low injector temp, <200°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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